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Compound of Interest

Compound Name:
4,5-Dihydroxynaphthalene-2,7-

disulfonic acid

Cat. No.: B090061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for chromotropic acid and its common salt forms. The information is compiled and presented to

meet the needs of laboratory personnel and professionals in drug development, ensuring safe

and compliant use of this chemical.

Chemical Identification and Properties
Chromotropic acid, chemically known as 4,5-dihydroxynaphthalene-2,7-disulfonic acid, is a

white crystalline substance.[1] It is soluble in water.[1] It is widely used as a reagent in

analytical chemistry, notably for the detection of formaldehyde.[2] The properties of

chromotropic acid and its disodium salt are summarized below.

Table 1: Physical and Chemical Properties of Chromotropic Acid and its Disodium Salt
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Property Chromotropic Acid
Chromotropic Acid
Disodium Salt Dihydrate

Chemical Formula C₁₀H₈O₈S₂[2] C₁₀H₆Na₂O₈S₂ · 2H₂O[3]

Molar Mass 320.29 g/mol [2][4] ~400.29 g/mol [5]

Appearance White crystalline material[1] Off-white to buff powder[6]

Solubility Soluble in water[1] Soluble in water[6]

pKa 5.36, 15.6[2] Not available

CAS Number 148-25-4[2] 5808-22-0[3]

Hazard Identification and GHS Classification
There is some variability in the GHS classification of chromotropic acid and its salts across

different suppliers. However, a significant number of notifications to the European Chemicals

Agency (ECHA) classify the substance as an irritant.[4] Therefore, it is prudent to handle it as a

hazardous substance.

Table 2: GHS Hazard Classification for Chromotropic Acid

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning

H315: Causes

skin irritation[3]

[4]

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation[3][4]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 alt text Warning

H335: May

cause respiratory

irritation[3][4]
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Toxicological Data
Specific LD50 and LC50 values for chromotropic acid are not widely available in the provided

search results. The available data suggests that the acute toxicity is low and does not meet the

criteria for classification.

Table 3: Acute Toxicity Estimates (ATE)

Exposure Route ATE Value Classification

Oral > 2000 mg/kg[7] Not classified

Dermal > 2000 mg/kg[7] Not classified

Inhalation (mist) > 5 mg/l[7] Not classified

Experimental Protocols: Safe Handling Procedures
The following is a generalized protocol for the safe handling of chromotropic acid in a

laboratory setting, synthesized from safety data sheets.

4.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to avoid dust formation.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or glasses with side-shields.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or long-sleeved

clothing.[6][7]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.[6]
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4.3. General Hygiene Practices

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[7]

Wash hands thoroughly after handling and before breaks.[7]

Do not eat, drink, or smoke in the laboratory.

4.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[6][7]

4.5. Spill and Disposal Procedures

Spill:

For solid spills, sweep up and shovel into a suitable container for disposal, avoiding dust

formation.[7]

For solutions, absorb with an inert material and place in a chemical waste container.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

empty into drains.[7]

First Aid Measures
Table 4: First Aid Procedures for Chromotropic Acid Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[7]

Hazard Control Workflow
The following diagram illustrates the logical workflow for identifying and controlling the hazards

associated with chromotropic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC405260010&productDescription=CHROMOTROPIC+ACID+SODIUM+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405260010&productDescription=CHROMOTROPIC+ACID+SODIUM+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-02835-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC405260010&productDescription=CHROMOTROPIC+ACID+SODIUM+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

Control Measures

Emergency Response

Identify Chemical:
Chromotropic Acid

Review Safety Data Sheet (SDS)

Identify Hazards:
- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)

Engineering Controls:
- Fume Hood

- Eyewash/Safety Shower

Personal Protective Equipment (PPE):
- Goggles
- Gloves

- Lab Coat

Administrative Controls:
- Safe Work Practices

- Training

Spill Response:
- Evacuate
- Contain

- Clean Up

In case of failure

Exposure Response:
- First Aid (as per SDS)
- Seek Medical Attention

In case of exposure

Click to download full resolution via product page

Hazard Identification and Control Workflow for Chromotropic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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